Cas no 2549064-39-1 (N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide)

• Product Name: N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide
• CAS No: 2549064-39-1
• MF: C₁₇H₂₂N₄O₂
• MW: 314.382183551788
• CID: 5315946
• PubChem ID: 154583832
• Update Time: 2025-06-08

N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide Chemical and Physical Properties

Names and Identifiers

• 2549064-39-1
• N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide
• F6677-2449
• AKOS039918639
• N-(4-Ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]-1-azetidinecarboxamide

• Inchi： 1S/C17H22N4O2/c1-3-23-16-6-4-15(5-7-16)19-17(22)20-10-14(11-20)12-21-9-13(2)8-18-21/h4-9,14H,3,10-12H2,1-2H3,(H,19,22)
• InChI Key： CEZGJSGGSDWNLN-UHFFFAOYSA-N
• SMILES： N1(C(NC2=CC=C(OCC)C=C2)=O)CC(CN2C=C(C)C=N2)C1

Computed Properties

• Exact Mass: 314.17427596g/mol
• Monoisotopic Mass: 314.17427596g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 392
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 59.4Ų

Experimental Properties

• Density: 1.23±0.1 g/cm3(Temp: 20 °C; Press: 760 Torr)(Predicted)
• Boiling Point: 541.7±46.0 °C(Predicted)
• pka: 12.39±0.70(Predicted)

Additional information on N-(4-ethoxyphenyl)-3-[(4-methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide

N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide: A Promising Compound in Medicinal Chemistry

N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide, with the CAS number 2549064-39-1, is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of azetidine derivatives, which are known for their diverse biological activities and pharmacological properties. In this article, we will delve into the chemical structure, synthesis, biological activity, and potential applications of N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide, highlighting its significance in current research.

Chemical Structure and Synthesis

The chemical structure of N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide is characterized by a central azetidine ring, which is a four-membered heterocyclic compound with one nitrogen atom. The azetidine ring is substituted with a 3-(4-methyl-1H-pyrazol-1-yl)methyl group and an N-(4-ethoxyphenyl) group. The presence of these functional groups imparts unique properties to the molecule, making it an interesting target for medicinal chemists.

The synthesis of N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide typically involves a multi-step process. One common approach is to start with the preparation of the azetidine ring through a ring-closing metathesis reaction or a nucleophilic substitution reaction. The 3-(4-methyl-1H-pyrazol-1-yl)methyl group can be introduced via a coupling reaction with an appropriate pyrazole derivative. Finally, the N-(4-ethoxyphenyl) group is attached through an amide bond formation reaction. Recent advancements in synthetic methodologies have led to more efficient and scalable routes for the production of this compound.

Biological Activity and Mechanism of Action

N-(4-Ethoxyphenyl)-3-[(4-Methyl-1H-pyrazol-1-yl)methyl]azetidine-1-carboxamide has been extensively studied for its biological activity and potential therapeutic applications. One of the key areas of interest is its activity as a modulator of G protein-coupled receptors (GPCRs), which are important targets for drug development due to their involvement in various physiological processes and diseases.

Research has shown that N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide exhibits potent agonist or antagonist activity against specific GPCRs. For example, studies have demonstrated its ability to modulate the activity of serotonin receptors (5-HT receptors), which are implicated in mood disorders such as depression and anxiety. The compound's interaction with these receptors may provide new insights into the development of more effective treatments for these conditions.

In addition to its GPCR modulating properties, N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide has also been investigated for its anti-inflammatory and analgesic effects. Preclinical studies have shown that it can inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6, suggesting its potential use in treating inflammatory diseases like rheumatoid arthritis and inflammatory bowel disease.

Potential Therapeutic Applications

The diverse biological activities of N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide make it a promising candidate for various therapeutic applications. One area where it shows significant potential is in the treatment of neurological disorders. Its ability to modulate serotonin receptors could lead to new treatments for depression, anxiety, and other mood disorders. Clinical trials are currently underway to evaluate its efficacy and safety in these conditions.

Beyond neurological disorders, N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide also holds promise in the treatment of pain and inflammation. Its anti-inflammatory properties make it a potential candidate for developing new analgesic drugs that can provide relief without the side effects associated with traditional nonsteroidal anti-inflammatory drugs (NSAIDs).

Current Research and Future Directions

The ongoing research on N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide is focused on elucidating its mechanism of action at the molecular level and optimizing its pharmacological properties. Advanced techniques such as X-ray crystallography and molecular dynamics simulations are being used to understand how the compound interacts with its target receptors.

In addition to basic research, there is growing interest in translating these findings into clinical applications. Several pharmaceutical companies are actively involved in developing derivatives of N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide with improved potency, selectivity, and pharmacokinetic profiles. These efforts aim to bring new drugs to market that can address unmet medical needs.

Conclusion

N-(4-Ethoxyphenyl)-3-(4-Methylpyrazolylmethyl)azetidine carboxamide (CAS number 2549064-39-1) is a promising compound with a unique chemical structure and diverse biological activities. Its potential as a modulator of GPCRs, anti-inflammatory agent, and analgesic makes it an exciting target for medicinal chemists and pharmaceutical researchers. As research continues to advance our understanding of this compound, it holds great promise for developing new treatments for various diseases and conditions.